3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate)

• CAS RN: 142644-39-1
• Molecular Formula: C11H18N5O13P3
• Molecular Weight: 521.21 g/mol
• IUPAC Name: [[(2S,3S,5R)-3-azido-5-(3,5-dimethyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• InChI: InChI=1S/C11H18N5O13P3/c1-6-4-16(11(18)15(2)10(6)17)9-3-7(13-14-12)8(27-9)5-26-31(22,23)29-32(24,25)28-30(19,20)21/h4,7-9H,3,5H2,1-2H3,(H,22,23)(H,24,25)(H2,19,20,21)/t7-,8+,9+/m0/s1
• InChI Key: BCKSKZMQRQEMCL-DJLDLDEBSA-N
• Isomeric SMILES: CC1=CN(C(=O)N(C1=O)C)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)N=[N+]=[N-]
• SMILES: CC1=CN(C(=O)N(C1=O)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)N=[N+]=[N-]
• synonyms: N(3)-MeAZTTP; N(3)-methyl-3'-azido-3'-deoxythymidine 5'-triphosphate; N(3)-methyl-AZT-TP; N(3)-methyl-AZTTP

Description

3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) is a chemical compound that has been widely used in scientific research for its unique properties. It is a modified nucleotide that contains an azide group, which allows for the labeling and detection of nucleic acids in biological systems.

Mechanism of Action

The mechanism of action of 3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) involves the incorporation of the modified nucleotide into nucleic acids during DNA or RNA synthesis. The azide group allows for the labeling and detection of the nucleic acid using a variety of techniques, including click chemistry and fluorescent labeling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) are not well understood. However, studies have shown that it does not significantly affect DNA replication, transcription, or translation. Additionally, it does not appear to have any toxic effects on cells or organisms at the concentrations typically used in research studies.

Advantages and Limitations for Lab Experiments

The advantages of using 3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) in lab experiments include its ability to label and detect nucleic acids in biological systems, its ease of use, and its compatibility with a variety of techniques. However, its limitations include its cost, its potential for non-specific labeling, and its limited availability.

Future Directions

For research involving 3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) include the development of new techniques for its use in labeling and detecting nucleic acids, the investigation of its potential for use in gene therapy and other medical applications, and the exploration of its effects on DNA-protein interactions and DNA damage and repair. Additionally, further studies are needed to fully understand its biochemical and physiological effects and to optimize its use in scientific research.

Synthesis Methods

The synthesis of 3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) involves several steps. The first step is the protection of the hydroxyl group at the 3' position of the deoxyribose sugar with a triisopropylsilyl group. The second step is the introduction of the azide group at the 3' position of the sugar using azidotrimethylsilane. The third step is the deprotection of the triisopropylsilyl group using tetra-n-butylammonium fluoride. The final step is the synthesis of the triphosphate group using triphosphoric acid, 2-(N-morpholino)ethanesulfonic acid, and magnesium chloride.

Scientific Research Applications

3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) has been used in a variety of scientific research applications. It has been used to label and detect nucleic acids in biological systems, including DNA and RNA. It has also been used in studies of DNA replication, transcription, and translation. Additionally, it has been used in studies of DNA-protein interactions and DNA damage and repair.